Cas no 1806957-96-9 (3-(Chloromethyl)-2-(difluoromethyl)-6-iodopyridine-4-acetic acid)

• Product Name: 3-(Chloromethyl)-2-(difluoromethyl)-6-iodopyridine-4-acetic acid
• CAS No: 1806957-96-9
• MF: C₉H₇ClF₂INO₂
• MW: 361.511660814285
• CID: 4804294
• Update Time: 2025-05-26

3-(Chloromethyl)-2-(difluoromethyl)-6-iodopyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-(difluoromethyl)-6-iodopyridine-4-acetic acid

• Inchi： 1S/C9H7ClF2INO2/c10-3-5-4(2-7(15)16)1-6(13)14-8(5)9(11)12/h1,9H,2-3H2,(H,15,16)
• InChI Key： SLGMJDTYVPEJFK-UHFFFAOYSA-N
• SMILES： IC1=CC(CC(=O)O)=C(CCl)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 2
• Topological Polar Surface Area: 50.2

Additional information on 3-(Chloromethyl)-2-(difluoromethyl)-6-iodopyridine-4-acetic acid

Comprehensive Overview of 3-(Chloromethyl)-2-(difluoromethyl)-6-iodopyridine-4-acetic acid (CAS No. 1806957-96-9)

3-(Chloromethyl)-2-(difluoromethyl)-6-iodopyridine-4-acetic acid (CAS No. 1806957-96-9) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound belongs to the pyridine derivative family, characterized by its unique structural features, including a chloromethyl group, a difluoromethyl substituent, and an iodo atom at the 6-position. Its molecular formula is C₉H₇ClF₂INO₂, and it exhibits a molecular weight of 345.51 g/mol. The presence of multiple functional groups makes this compound a versatile intermediate for synthesizing more complex molecules.

The 3-(Chloromethyl)-2-(difluoromethyl)-6-iodopyridine-4-acetic acid is particularly notable for its potential applications in drug discovery. Researchers are increasingly exploring its utility as a building block for designing small-molecule inhibitors targeting various enzymes and receptors. For instance, its iodo and difluoromethyl groups are often leveraged in cross-coupling reactions, which are pivotal in medicinal chemistry. Additionally, the acetic acid moiety enhances its solubility, making it suitable for biochemical assays and in vitro studies.

In the context of agrochemicals, this compound has shown promise as a precursor for developing crop protection agents. The difluoromethyl group, in particular, is known to improve the bioavailability and metabolic stability of agrochemicals, addressing one of the key challenges in modern pesticide formulation. Farmers and researchers alike are keen on understanding how such compounds can contribute to sustainable agriculture, a topic that aligns with global trends toward environmentally friendly farming practices.

From a synthetic chemistry perspective, the compound's chloromethyl group offers a reactive site for further functionalization, enabling the creation of diverse chemical libraries. This property is highly valued in high-throughput screening (HTS) campaigns, where rapid diversification of molecular scaffolds is essential. Moreover, the iodo substituent facilitates palladium-catalyzed reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are cornerstone techniques in organic synthesis.

The growing interest in 3-(Chloromethyl)-2-(difluoromethyl)-6-iodopyridine-4-acetic acid is also reflected in its rising prominence in scientific literature and patent filings. A quick search on platforms like SciFinder or Reaxys reveals numerous studies exploring its reactivity and applications. For example, recent publications have highlighted its role in the synthesis of fluorinated pharmaceuticals, a class of drugs known for their enhanced metabolic stability and target selectivity. This aligns with the broader drug development trend toward fluorine-containing compounds, which currently account for over 20% of all FDA-approved drugs.

Another area of interest is the compound's potential in material science. The combination of halogen atoms (chlorine and iodine) and a difluoromethyl group could impart unique electronic properties to polymers or organic semiconductors. This opens up possibilities for its use in optoelectronic devices, such as OLEDs or solar cells, where fine-tuning molecular structures is critical for performance optimization.

For those seeking practical guidance on handling 3-(Chloromethyl)-2-(difluoromethyl)-6-iodopyridine-4-acetic acid, it is essential to note that standard laboratory safety protocols should be followed. While not classified as a hazardous substance, proper personal protective equipment (PPE) and ventilation are recommended during synthesis or handling. Storage conditions typically involve keeping the compound in a cool, dry place, away from light-sensitive environments to prevent degradation.

In summary, 3-(Chloromethyl)-2-(difluoromethyl)-6-iodopyridine-4-acetic acid (CAS No. 1806957-96-9) is a multifaceted compound with broad applicability across pharmaceuticals, agrochemicals, and material science. Its structural complexity and functional diversity make it a valuable asset for researchers aiming to innovate in these fields. As the demand for specialty chemicals continues to grow, this compound is poised to play an increasingly important role in advancing scientific discovery and industrial applications.